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Compound of Interest

Compound Name: 1-Decanol-d5

Cat. No.: B1531854

Essential Safety and Handling Guide for 1-
Decanol-d5

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Decanol-d5 in a laboratory setting. It is designed for researchers,
scientists, and professionals in drug development to ensure safe handling and minimize risks.

Chemical Identity and Hazards

While this guide is specific to 1-Decanol-d5, the safety data is based on 1-Decanol, as their
physicochemical properties and toxicological profiles are nearly identical. 1-Decanol is a fatty
alcohol that is a colorless liquid with a characteristic sweet, fat-like odor.[1] It is classified as a
combustible liquid that can cause serious eye irritation and may be harmful if inhaled.[2][3]

Physicochemical Properties of 1-Decanol
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Property Value

Molecular Formula C10H220

Molecular Weight 158.28 g/mol [1]
Appearance Clear, colorless liquid[1]
Odor Sweet, fat-like[1]
Boiling Point 232.9 °C (451.2 °F)[2]
Melting Point 6.4 °C (43.5 °F)

Flash Point 82 °C (179.6 °F)[2]
Density 0.829 g/cm?3 at 25 °C[4]
Solubility in Water Insoluble[1]

Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling 1-Decanol-d5 to determine the
necessary PPE. The following table summarizes the recommended PPE.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Decanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Decanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Decanol
https://www.agilent.com/cs/library/msds/WRK-120Q_NAEnglish.pdf
https://www.agilent.com/cs/library/msds/WRK-120Q_NAEnglish.pdf
https://www.chemicalbook.com/msds/1-Decanol.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Decanol
https://www.benchchem.com/product/b1531854?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1531854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Recommended Equipment

Specifications and Notes

Eye and Face Protection

Safety goggles with side
shields

Must conform to EN166 (EU)
or NIOSH (US) standards.[4] A
face shield may be required for

splash hazards.

Hand Protection

Chemical-resistant gloves

Nitrile rubber gloves (11-13 mil
thickness) are recommended
for normal use, with a
breakthrough time of
approximately 1 hour.[2] For
prolonged contact, it is advised
to consult the glove
manufacturer's specific

chemical resistance data.

Skin and Body Protection

Laboratory coat

Should be worn to prevent skin

contact.

Respiratory Protection

NIOSH-approved respirator

Not typically required under
normal laboratory conditions
with adequate ventilation.[2] In
case of insufficient ventilation,
aerosol formation, or
emergencies, a full-face
respirator with organic vapor
cartridges (type ABEK) is

recommended.[4]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

Ensure the work area is well-ventilated. A chemical fume hood is recommended.

Remove all potential ignition sources as 1-Decanol is a combustible liquid.[2]

Have an emergency eyewash station and safety shower readily accessible.
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e Prepare all necessary equipment and materials before handling the chemical.
2. Donning Personal Protective Equipment (PPE):

 Inspect all PPE for damage before use.

e Don a laboratory coat, followed by safety goggles with side shields.

e Wash and dry hands before putting on nitrile gloves. Ensure gloves are of the correct size
and are pulled over the cuffs of the lab coat.

3. Handling 1-Decanol-d5:

e Handle the chemical within a fume hood to minimize inhalation exposure.

e Avoid direct contact with skin and eyes.[4]

» Dispense the liquid carefully to prevent splashing and aerosol formation.[2]
o Keep the container tightly closed when not in use.[2][4]

4. Post-Handling Procedures:

» After handling, wash hands thoroughly with soap and water.

o Remove gloves and dispose of them in the appropriate waste container.

e Clean the work area and any contaminated equipment.

5. Storage:

» Store 1-Decanol-d5 in a cool, dry, and well-ventilated area, away from incompatible
materials and heat sources.[4]

o Keep the container tightly sealed.[2][4]

Emergency Procedures
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[4]

e Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a suitable
container for disposal.[4]

Disposal Plan

1-Decanol-d5 and any contaminated materials must be disposed of as hazardous waste. Do
not dispose of it with household garbage or pour it down the drain.[2][5]

» Waste Collection:

o Collect waste 1-Decanol-d5 in a clearly labeled, sealed container.

o Segregate it from other waste streams, especially incompatible chemicals.
o Contaminated Materials:

o Used gloves, paper towels, and other contaminated disposable materials should be
collected in a designated hazardous waste container.

¢ Disposal Route:
o All waste must be disposed of according to local, state, and federal regulations.[5]

o Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures.
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PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate PPE
when handling 1-Decanol-d5.

Risk Assessment

Start: Handling 1-Decanol-d5

Assess risk of exposure:
- Inhalation

- Skin/Eye Contact

- Ingestion T

/ AN
Always Required /Always Requireleays Required

PPE Selection

Respiratory Protection: Eye/Face Protection: Hand Protection: Body Protection:
Required? Safety Goggles with Side Shields Nitrile Gloves Laboratory Coat

No
‘Adequate ventilation)
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Poor ventilation, aerosols)

Use NIOSH-approved respirator Work in well-ventilated area
with organic vapor cartridges (e.g., fume hood)

Proceed with handling
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Caption: PPE selection workflow for handling 1-Decanol-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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